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Compound of Interest

Compound Name: 2,6-Dimethylisonicotinaldehyde

Cat. No.: B103365 Get Quote

Essential Safety and Handling Guide for 2,6-
Dimethylisonicotinaldehyde
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling

2,6-Dimethylisonicotinaldehyde (CAS No. 18206-06-9). Adherence to these procedures is

critical for ensuring personnel safety and maintaining a compliant laboratory environment.

Hazard Identification and Chemical Properties
2,6-Dimethylisonicotinaldehyde is a substituted pyridine derivative. While specific toxicity

data is limited, its aldehyde functional group and structural similarity to other pyridines warrant

careful handling. The primary known hazard is that it is harmful if swallowed.[1]

Table 1: Physical and Chemical Properties
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Property Value Source

CAS Number 18206-06-9 [1][2][3]

Molecular Formula C₈H₉NO [1][2][3]

Molecular Weight 135.17 g/mol [1][3]

Physical Form Liquid, Solid, or Semi-solid [1]

Boiling Point 218.1°C at 760 mmHg [3]

| Density | 1.065 g/cm³ | |

Table 2: GHS Hazard Information

Category Information

Pictogram

Signal Word Warning[1]

Hazard Statements H302: Harmful if swallowed.[1]

| Precautionary Statements | P280: Wear protective gloves/protective clothing/eye

protection/face protection.[1] P305+P351+P338: IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1] |

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure through inhalation, ingestion,

or skin/eye contact. Aldehydes as a class can be irritants and sensitizers.[4]

Table 3: Recommended Personal Protective Equipment
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Body Part PPE Specification
Rationale and Best
Practices

Hands
Nitrile or Butyl Rubber

Gloves

Provides resistance
against aldehydes.[4]
Latex gloves are not
recommended as they
offer poor protection.[4]
Always inspect gloves for
tears or holes before use.

Eyes/Face
Chemical Splash Goggles

and/or Full Face Shield

Standard safety glasses are

insufficient. Goggles provide a

seal against splashes and

vapors. A face shield should be

worn over goggles when

handling larger quantities or

when there is a significant

splash risk.[4]

Body
Chemical-Resistant Lab Coat

or Apron

A fully buttoned lab coat,

preferably chemical-resistant,

protects skin and personal

clothing from contamination.

For larger scale operations, a

chemical-resistant apron

provides an additional layer of

protection.

Respiratory Use in a Certified Chemical

Fume Hood

All handling of 2,6-

Dimethylisonicotinaldehyde

should occur within a properly

functioning chemical fume

hood to minimize inhalation of

vapors. For spill cleanup or in

case of ventilation failure, a

NIOSH-approved air-purifying

respirator with organic vapor
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Body Part PPE Specification
Rationale and Best
Practices

cartridges may be necessary.

[4]

| Feet | Closed-Toed, Impervious Shoes | Protects feet from spills. Shoes should be made of a

material that does not absorb chemicals. |

Operational Plan: From Receipt to Use
A systematic workflow ensures minimal exposure and prevents contamination.

Step 1: Receiving and Storage

Inspect: Upon receipt, inspect the container for any damage or leaks.

Store: Keep the container tightly closed in a cool, dry, and well-ventilated area designated for

toxic or harmful chemicals.[5]

Conditions: Store at 2-8°C under an inert atmosphere (e.g., nitrogen or argon).[1][3]

Segregate: Store away from incompatible materials such as strong oxidizing agents, strong

acids, and strong bases.[5]

Step 2: Handling and Dispensing

Location: Always handle this chemical inside a certified chemical fume hood. Ensure safety

showers and eyewash stations are easily accessible.[5]

Preparation: Before dispensing, ensure all required PPE is correctly worn.

Dispensing: If the compound is solid, use appropriate tools (e.g., spatula) to avoid generating

dust. If it is a liquid, pour carefully to avoid splashing.

Hygiene: Do not eat, drink, or smoke in the handling area.[6] Wash hands thoroughly with

soap and water after handling is complete.[4]
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Step 3: First Aid Procedures

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[4]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical advice if irritation persists.[4]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Disposal Plan: Waste Management and
Decontamination
Proper disposal is regulated and crucial for environmental and personnel safety. Chemical

waste must not be disposed of in regular trash or down the sewer system.[6][7]

Step 1: Waste Segregation and Collection

Hazardous Waste: All waste containing 2,6-Dimethylisonicotinaldehyde is classified as

hazardous waste.

Solid Waste: Collect unused or contaminated solid material, along with contaminated items

like weighing paper or absorbent pads from spills, in a designated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste: Collect solutions containing the compound in a separate, compatible, and

sealed liquid waste container. Do not mix with other waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) office.

Contaminated Labware: Disposable items (gloves, pipette tips, wipes) must be double-

bagged, sealed, and placed in a solid hazardous waste container.[1] Reusable glassware

must be triple-rinsed with a suitable solvent (e.g., ethanol or acetone), and the rinsate must

be collected as hazardous liquid waste.
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Step 2: Labeling and Storage of Waste

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "2,6-Dimethylisonicotinaldehyde," and the approximate concentration and

quantity.[7]

Storage: Store waste containers in a designated satellite accumulation area. Keep

containers closed except when adding waste and use secondary containment for liquids.[1]

Step 3: Final Disposal

Professional Disposal: Arrange for the pickup and disposal of the hazardous waste through

your institution's EHS office or a licensed hazardous waste disposal company.[6]

Workflow for Safe Handling and Disposal
The following diagram outlines the critical decision-making and operational flow for working

with 2,6-Dimethylisonicotinaldehyde.
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Workflow for Handling 2,6-Dimethylisonicotinaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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